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Compound of Interest

Compound Name: Tolfenpyrad

Cat. No.: B1681338

Abstract

Tolfenpyrad is a broad-spectrum pyrazole insecticide and acaricide with a unique mode of
action, making it a valuable tool in crop protection and resistance management programs.[1][2]
[3] Chemically identified as 4-chloro-3-ethyl-1-methyl-N-[4-(p-tolyloxy)benzyl]pyrazole-5-
carboxamide, its primary mechanism involves the inhibition of the mitochondrial electron
transport chain (METI) at Complex 1.[1][4][5] This disruption of cellular respiration leads to rapid
energy depletion, cessation of feeding, and mortality in a wide range of insect pests, including
those resistant to other insecticide classes.[2][6] This document provides a comprehensive
technical overview of Tolfenpyrad, detailing its mechanism of action, toxicological profile,
metabolic pathways, and the experimental protocols used for its evaluation, intended for
researchers and professionals in the fields of agricultural science and drug development.

Chemical and Physical Properties

Tolfenpyrad is a white, solid powder with the molecular formula C21H22CIN302.[5][7] Its
development as a pyrazole insecticide was pioneered by Mitsubishi Chemical Corporation.[5]
Key properties are summarized below.
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Property Value Reference
Common Name Tolfenpyrad [1]
Chemical Class Pyrazole [1][5]

4-chloro-3-ethyl-1-methyl-N-[4-
IUPAC Name (p-tolyloxy)benzyl]pyrazole-5- [1114]
carboxamide

CAS Number 129558-76-5 [11[4]
Molecular Formula C21H22CIN302 [51[7]
Molecular Weight 383.9 g/mol [5]
Physical State White, solid powder at 20 °C [7]
Melting Point 87.8-88.2 °C [7]

Mitochondrial Complex |
Mode of Action Electron Transport Inhibitor [418119]
(METI)

Mechanism of Action

The primary insecticidal and acaricidal activity of Tolfenpyrad stems from its potent inhibition
of cellular respiration.[6][9] It specifically targets and blocks the function of Complex |
(NADH:ubiquinone oxidoreductase) within the mitochondrial electron transport chain (ETC).[1]

[4][5]

This inhibition disrupts the transfer of electrons from NADH to ubiquinone, a critical step in the
production of ATP through oxidative phosphorylation.[2] The consequences of this blockage are
twofold:

o ATP Depletion: The disruption of the ETC halts the primary process of cellular energy
production, leading to a rapid depletion of ATP. This energy crisis results in paralysis and
ultimately, the death of the insect.[10][11]
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o Oxidative Stress: The blockage of Complex | leads to a leakage of electrons, which then
react with molecular oxygen to form reactive oxygen species (ROS), such as the superoxide
radical (02-).[10][12] This increase in ROS induces oxidative stress, causing damage to vital
cellular components like lipids, proteins, and DNA.[10]

The diagram below illustrates the signaling pathway of Tolfenpyrad's action on the
mitochondrial respiratory chain.

Caption: Tolfenpyrad inhibits Complex | of the ETC, halting ATP synthesis and causing ROS
production.

Toxicological Profile

Tolfenpyrad exhibits broad-spectrum activity against various life stages (egg, larva, nymph,
and adult) of numerous insect and mite pests.[1][2][4] Its toxicity varies significantly between
target and non-target organisms.

Acute Toxicity

The acute toxicity of Tolfenpyrad is typically measured by the LD50 (lethal dose for 50% of a
population) or LC50 (lethal concentration for 50% of a population).
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Species Test Type Value Classification Reference
>75-113 mg/kg
Rat Oral LD50 Moderate [1][4]
bw
Rat Dermal LD50 > 2000 mg/kg bw  Low [1]
Rat Inhalation LC50 1.50-2.21 mg/L High [1][4]
] ] Moderately to
Bobwhite Quail Oral LD50 83-87 mg/kg bw ) i [8][13]
Highly Toxic
Honey Bee Contact LD50 0.47 u g/bee Highly Toxic [13]
Freshwater Fish Acute LC50 0.16 pg/L Very Highly Toxic  [13]
Aquatic ) )
Acute EC50 1.0 ug/L Very Highly Toxic  [13]
Invertebrates
Zebrafish 0.017 mg/L (17 ) )
96h-LC50 Very Highly Toxic  [14][15]
(embryo) po/L)

Chronic Toxicity

Chronic exposure studies are used to determine the No-Observed-Adverse-Effect Level
(NOAEL) and Lowest-Observed-Adverse-Effect Level (LOAEL). The most consistent finding
across species in repeated-dose studies is a decrease in body weight and/or body weight gain.

[16]
Species Study Duration NOAEL LOAEL Reference
) o 0.56 mg/kg
Rat Chronic Toxicity - [5]
bw/day
Dog 1-Year Study 1 mg/kg bw/day 5 mg/kg bw/day [11[4]
1 mg/kg bw/da 3 mg/kg bw/da:
Rabbit Developmental I Y 99 Y [1][4]

(Maternal)

(Maternal)

Metabolism and Pharmacokinetics
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Studies in rats indicate that orally administered Tolfenpyrad is rapidly absorbed, with
maximum plasma concentrations reached within 2-12 hours.[1] It is widely distributed in
tissues, with higher concentrations found in the liver, kidney, and brown fat.[1][4] The
compound shows a low potential for accumulation and is extensively metabolized.[1][4]

The primary metabolic pathway involves the oxidation of the methyl group on the tolyloxy ring
to form the carboxylic acid metabolite PT-CA, which is the main metabolite found in plasma,
liver, and kidney.[5] Further metabolism includes oxidation of the ethyl group on the pyrazole
ring.[5] Excretion occurs predominantly through feces (88-93%) with a minor portion in urine (2-
3%).[1]14]
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Metabolite
Abbreviation

Chemical Name Found In Reference

4-[4-[(4-Chloro-3-
ethyl-1-methylpyrazol-
5-
PT-CA ] Rat, Plants [1][5]18]
yl)carbonylaminometh
yl]phenoxy]benzoic

acid

4-Chloro-3-(1-
hydroxyethyl)-1-
methyl-N-[4-(p-
OH-PT YN Rat [1]
tolyloxy)
benzyllpyrazole-5-

carboxamide

3-Acetyl-4-chloro-1-
methyl-N-[4-(p-

CO-PT Rat, Plants [1][8]
tolyloxy)benzyllpyrazo

le-5-carboxamide

4-[4-[(4-Chloro-3-(1-
hydroxyethyl)-1-
methylpyrazol-5-
OH-PT-CA yRyTBEen Rat (165
yl)carbonylaminometh
yl]phenoxy]benzoic

acid

4-Chloro-3-ethyl-1-
PCA methylpyrazole-5- Rat [1]

carboxylic acid

The diagram below outlines the primary metabolic transformation of Tolfenpyrad.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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